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Compound of Interest

Compound Name: 1-Pyrrolidineethanol

Cat. No.: B123674

For Immediate Release

This technical guide provides an in-depth exploration of 1-Pyrrolidineethanol and its
derivatives, crucial intermediates in organic synthesis, particularly within the pharmaceutical
and drug development sectors. This document outlines the core chemical properties, key
synthetic applications, and detailed experimental protocols relevant to researchers, scientists,
and professionals in drug development.

Introduction to 1-Pyrrolidineethanol

1-Pyrrolidineethanol, also known as N-(2-Hydroxyethyl)pyrrolidine, is an organic compound
featuring a saturated five-membered pyrrolidine ring and a hydroxyethyl substituent.[1][2] This
bifunctional molecule, with its basic nitrogen atom and nucleophilic hydroxyl group, serves as a
valuable building block for the synthesis of more complex molecular architectures.[1] Its
moderate solubility in water and miscibility with various organic solvents make it a versatile
reagent in a range of reaction conditions.[2] The pyrrolidine scaffold itself is a privileged
structure in medicinal chemistry, appearing in numerous FDA-approved drugs due to its ability
to explore three-dimensional pharmacophore space and contribute to the stereochemistry of a
molecule.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Pyrrolidineethanol is presented below.
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Property Value Reference(s)
CAS Number 2955-88-6 [2][3]
Molecular Formula CeH13NO [2][3]
Molecular Weight 115.17 g/mol [3]
Appearance Colorless to pale yellow liquid [2]

Boiling Point 187-189 °C [3]

Density ~0.978 g/cm?3 at 20°C [3]

SMILES C(CO)N1cceel [2]

InChi Key XBRDBODLCHKXHI- 2]
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Core Applications in Organic Synthesis

1-Pyrrolidineethanol and its derivatives are instrumental in several key areas of organic
synthesis, primarily as catalysts in carbon-carbon bond-forming reactions and as foundational
scaffolds in the synthesis of active pharmaceutical ingredients (APIS).

Organocatalysis: The Aldol Reaction

The pyrrolidine moiety is a well-established organocatalyst for asymmetric aldol reactions,
proceeding through a nucleophilic enamine intermediate. While 1-Pyrrolidineethanol itself is
not the archetypal catalyst, its derivatives, particularly those based on proline, are highly
effective. These catalysts offer a green and metal-free alternative for the stereoselective
synthesis of 3-hydroxy carbonyl compounds. The general mechanism for a pyrrolidine-
catalyzed aldol reaction is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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